Cas no 2228513-05-9 (tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2228513-05-9
• MF: C₁₅H₁₉N₃O₅
• MW: 321.328463792801
• CID: 6376504
• PubChem ID: 165714145
• Update Time: 2025-10-10

tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate
• 2228513-05-9
• EN300-1898118
• tert-butyl N-[5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenyl]carbamate

• Inchi： 1S/C15H19N3O5/c1-15(2,3)22-14(20)17-10-5-8(6-11(21-4)13(10)19)9-7-12(16)23-18-9/h5-7,19H,16H2,1-4H3,(H,17,20)
• InChI Key： MFYDIVBVAPDRGV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C=C(C2C=C(N)ON=2)C=1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.13247072g/mol
• Monoisotopic Mass: 321.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Additional information on tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS: 2228513-05-9)

The compound tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS: 2228513-05-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which combines an amino-oxazole moiety with a hydroxy-methoxy phenylcarbamate group. This combination is believed to contribute to its selective binding affinity for specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize the yield and purity of the compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate exhibits notable activity against certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. For instance, preliminary data suggest that the compound may inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), which are implicated in conditions like arthritis and Parkinson's disease, respectively.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce toxicity, with promising results reported in recent preclinical trials.

The therapeutic potential of tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate extends beyond its enzyme inhibitory activity. Emerging evidence suggests that it may also modulate cellular signaling pathways involved in apoptosis and oxidative stress, opening new avenues for its application in oncology and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications.

In conclusion, the compound tert-butyl N-5-(5-amino-1,2-oxazol-3-yl)-2-hydroxy-3-methoxyphenylcarbamate (CAS: 2228513-05-9) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity, combined with ongoing advancements in synthetic and medicinal chemistry, positions it as a valuable candidate for future drug discovery programs. Continued research is essential to fully elucidate its mechanisms of action and therapeutic potential.